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Compound Name:
N-Methyl-benzothiazole-2,5-

diamine

Cat. No.: B8286576

Get Quote

The benzothiazole ring system, a fusion of a benzene and a thiazole ring, represents a

cornerstone in the fields of medicinal chemistry and materials science.[1][2] This aromatic

heterocyclic compound is not merely a synthetic curiosity; it is a "privileged structure" found in a

multitude of natural and synthetic compounds exhibiting significant biological and photophysical

properties.[3] Its derivatives are integral to the development of pharmaceuticals, including

anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[2][4][5] In materials

science, the benzothiazole core is a key chromophore in dyes and fluorescent materials.[2]

This guide focuses on a specific, yet underexplored derivative: N-Methyl-benzothiazole-2,5-
diamine. While direct, extensive research on this particular molecule is limited, its structural

features—a reactive diamine system coupled with the stable benzothiazole core—suggest a

wealth of potential applications. This document will provide a comprehensive overview based

on established principles of benzothiazole chemistry, offering researchers a foundational

understanding and a predictive framework for its utility as a chemical intermediate and a

building block for novel functional molecules.
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Understanding the fundamental properties and synthesis of N-Methyl-benzothiazole-2,5-
diamine is crucial for its application in research.

Core Chemical Attributes
While experimental data for the N-methylated derivative is not readily available in public

literature, we can infer its properties from the parent compound, 1,3-benzothiazole-2,5-diamine.

The addition of a methyl group to one of the amine functions would slightly increase its

molecular weight and lipophilicity (XLogP3) while potentially influencing its basicity and

hydrogen bonding capabilities.

Property
Value (for 1,3-
benzothiazole-2,5-diamine)

Source

Molecular Formula C₇H₇N₃S [6]

Molecular Weight 165.22 g/mol [6]

IUPAC Name 1,3-benzothiazole-2,5-diamine [6]

XLogP3 1.3 [6]

Hydrogen Bond Donors 2 (Two -NH₂ groups) [6]

Hydrogen Bond Acceptors 3 (Two N atoms, one S atom) [6]

General Synthesis of the Benzothiazole Core
The most prevalent method for constructing the benzothiazole scaffold is the condensation and

subsequent cyclization of a 2-aminobenzenethiol with a variety of carbonyl-containing

compounds, such as aldehydes, ketones, or acyl chlorides.[7] This reaction is robust and

allows for significant diversification of the 2-position of the benzothiazole ring.
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General Benzothiazole Synthesis
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Azo Dye Synthesis Workflow

N-Methyl-benzothiazole-2,5-diamine
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0-5 °C

Novel Heterocyclic
Azo Dye

+

Coupling Component
(e.g., Phenol, Aniline)

Click to download full resolution via product page

Caption: Proposed workflow for synthesizing an azo dye from the target compound.

Experimental Protocol: Synthesis of a Hypothetical Azo
Dye
This protocol outlines a general procedure for researchers to explore.

Diazotization:

Dissolve 10 mmol of N-Methyl-benzothiazole-2,5-diamine in 25 mL of 2M hydrochloric

acid, cooling the mixture to 0-5 °C in an ice-water bath with continuous stirring.
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Slowly add a pre-cooled aqueous solution of sodium nitrite (10.5 mmol in 5 mL of water)

dropwise, ensuring the temperature remains below 5 °C.

Stir the resulting solution for an additional 20-30 minutes at this temperature to ensure

complete formation of the diazonium salt.

Preparation of Coupling Solution:

In a separate beaker, dissolve 10 mmol of the chosen coupling component (e.g., phenol,

N,N-dimethylaniline) in a suitable solvent (e.g., 10% aqueous sodium hydroxide for

phenols, dilute acid for anilines) and cool to 0-5 °C.

Azo Coupling:

Slowly add the cold diazonium salt solution to the cold coupling component solution with

vigorous stirring.

Maintain the temperature below 5 °C and adjust the pH as necessary (alkaline for phenols,

slightly acidic for anilines) to facilitate the coupling reaction.

A colored precipitate should form immediately or upon standing.

Continue stirring for 1-2 hours to ensure the reaction goes to completion.

Isolation and Purification:

Collect the solid dye product by vacuum filtration.

Wash the product thoroughly with cold water to remove any unreacted salts.

Recrystallize the crude dye from a suitable solvent (e.g., ethanol, acetic acid) to achieve

high purity.

Characterize the final product using techniques such as FT-IR, ¹H-NMR, and UV-Vis

spectroscopy.
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Application in Drug Discovery and Medicinal
Chemistry
The benzothiazole scaffold is a versatile platform for the development of therapeutically potent

agents. [3]Its derivatives have been shown to inhibit critical enzymes and interact with various

biological targets. [5]N-Methyl-benzothiazole-2,5-diamine serves as an excellent starting

point for creating libraries of novel compounds for biological screening.

Scaffold for Monoamine Oxidase (MAO) Inhibitors
Recent studies have demonstrated that benzothiazole derivatives can act as potent and

selective inhibitors of monoamine oxidase B (MAO-B). [8][9]Inhibition of MAO-B is a key

therapeutic strategy for managing neurodegenerative disorders like Parkinson's disease. The

amine functionalities of N-Methyl-benzothiazole-2,5-diamine provide ideal handles for

chemical modification, allowing for the synthesis of a diverse range of derivatives to probe the

active site of the MAO enzymes.

Building Block for Antibacterial Agents
Compounds featuring the benzothiazole structure have shown promising activity against a

range of Gram-positive and Gram-negative bacteria, including Mycobacterium tuberculosis.

[5]They can inhibit essential bacterial enzymes involved in processes like cell wall synthesis

and DNA replication. [5]By using N-Methyl-benzothiazole-2,5-diamine as a core, researchers

can systematically attach different pharmacophores to the amine groups to optimize

antibacterial potency and spectrum.
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Drug Discovery Workflow
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Caption: Using a core scaffold to generate a compound library for drug discovery.
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Conclusion and Future Outlook
N-Methyl-benzothiazole-2,5-diamine, while not extensively documented as a standalone

functional molecule, possesses the key structural attributes of a highly valuable chemical

intermediate. Its diamine functionality, paired with the robust and biologically relevant

benzothiazole core, positions it as an ideal precursor for two major research avenues:

Dye Synthesis: It is a prime candidate for the development of novel heterocyclic azo dyes

with potentially unique spectral properties.

Medicinal Chemistry: It serves as an excellent and versatile scaffold for combinatorial library

synthesis, enabling the exploration of new chemical space in the search for potent

therapeutics, particularly in the areas of neurodegenerative disease and infectious disease.

This guide provides the theoretical and practical framework for researchers, scientists, and

drug development professionals to begin exploring the untapped potential of N-Methyl-
benzothiazole-2,5-diamine. Future research should focus on the systematic synthesis and

characterization of its derivatives and the thorough evaluation of their biological and material

properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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